Cas no 2137616-93-2 (1-(Benzylamino)-4,5-dimethylheptan-3-one)

• Product Name: 1-(Benzylamino)-4,5-dimethylheptan-3-one
• CAS No: 2137616-93-2
• MF: C₁₆H₂₅NO
• MW: 247.375804662704
• CID: 5293531
• PubChem ID: 165955378
• Update Time: 2025-08-05

1-(Benzylamino)-4,5-dimethylheptan-3-one Chemical and Physical Properties

Names and Identifiers

• EN300-798253
• 2137616-93-2
• 1-(benzylamino)-4,5-dimethylheptan-3-one
• 1-(Benzylamino)-4,5-dimethylheptan-3-one

• Inchi： 1S/C16H25NO/c1-4-13(2)14(3)16(18)10-11-17-12-15-8-6-5-7-9-15/h5-9,13-14,17H,4,10-12H2,1-3H3
• InChI Key： CLBQBJWMDDQKQW-UHFFFAOYSA-N
• SMILES： O=C(CCNCC1C=CC=CC=1)C(C)C(C)CC

Computed Properties

• Exact Mass: 247.193614421g/mol
• Monoisotopic Mass: 247.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-(Benzylamino)-4,5-dimethylheptan-3-one

Professional Introduction to Compound with CAS No. 2137616-93-2 and Product Name: 1-(Benzylamino)-4,5-dimethylheptan-3-one

The compound identified by the CAS number 2137616-93-2 and the product name 1-(Benzylamino)-4,5-dimethylheptan-3-one represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various biochemical pathways and synthetic methodologies. The presence of a benzylamino group and a branched aliphatic chain with specific substituents contributes to its distinct chemical properties, making it a valuable candidate for further exploration.

In recent years, the study of 1-(Benzylamino)-4,5-dimethylheptan-3-one has been closely linked to advancements in drug discovery and molecular design. The compound's structural features suggest possible interactions with biological targets, which could be leveraged in the development of novel therapeutic agents. Researchers have been particularly intrigued by its potential role in modulating enzyme activities and signaling pathways relevant to neurological and metabolic disorders. The benzylamino moiety, in particular, is known for its ability to enhance binding affinity and selectivity in drug molecules, a property that has been extensively studied in the design of small-molecule inhibitors.

One of the most compelling aspects of 1-(Benzylamino)-4,5-dimethylheptan-3-one is its versatility in synthetic chemistry. The compound serves as an intermediate in the preparation of more complex molecules, offering chemists a flexible scaffold for structural modifications. This adaptability has made it a popular choice for medicinal chemists seeking to develop libraries of compounds for high-throughput screening. The dimethyl substitution at the 4 and 5 positions of the heptanone backbone further enhances its synthetic utility, providing multiple sites for functionalization without compromising stability.

Recent studies have also highlighted the compound's potential in materials science applications. The unique combination of lipophilic and hydrophilic regions in its structure allows it to act as a surfactant or emulsifier, making it useful in formulations requiring controlled solubility and surface tension properties. This dual functionality has been explored in the development of novel drug delivery systems, where 1-(Benzylamino)-4,5-dimethylheptan-3-one could improve bioavailability and targeted release profiles.

The pharmacological profile of 1-(Benzylamino)-4,5-dimethylheptan-3-one is another area of active investigation. Preclinical studies have suggested that this compound may exhibit effects on central nervous system (CNS) pathways due to its structural similarity to known neuromodulators. While further research is needed to fully elucidate its mechanism of action, initial findings are promising for applications in treating conditions such as anxiety and cognitive dysfunction. The benzylamino group's interaction with amino acid receptors has been particularly noted as a potential therapeutic target.

From an industrial perspective, the production and handling of 1-(Benzylamino)-4,5-dimethylheptan-3-one must adhere to stringent quality control measures to ensure consistency and purity. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to verify its chemical identity and assess impurities. These methods are critical not only for regulatory compliance but also for ensuring that downstream applications achieve the desired efficacy.

The environmental impact of synthesizing and utilizing 1-(Benzylamino)-4,5-dimethylheptan-3-one is also a consideration that researchers are addressing. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Such initiatives align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of pharmaceutical manufacturing processes.

In conclusion, 1-(Benzylamino)-4,5-dimethylheptan-3-one represents a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structural features make it an attractive candidate for drug development, material science innovations, and synthetic chemistry applications. As research continues to uncover new possibilities for this molecule, its importance is likely to grow further within both academic and industrial settings.